Cas no 2138229-98-6 ((1-Methoxycyclopentyl)methanesulfonyl fluoride)
(1-Methoxycyclopentyl)methanesulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 2138229-98-6
- (1-methoxycyclopentyl)methanesulfonyl fluoride
- EN300-728279
- (1-Methoxycyclopentyl)methanesulfonyl fluoride
-
- Inchi: 1S/C7H13FO3S/c1-11-7(4-2-3-5-7)6-12(8,9)10/h2-6H2,1H3
- InChI Key: IEQQYBQJCSJNBB-UHFFFAOYSA-N
- SMILES: S(CC1(CCCC1)OC)(=O)(=O)F
Computed Properties
- Exact Mass: 196.05694361g/mol
- Monoisotopic Mass: 196.05694361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 51.8Ų
(1-Methoxycyclopentyl)methanesulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-728279-1.0g |
(1-methoxycyclopentyl)methanesulfonyl fluoride |
2138229-98-6 | 1g |
$0.0 | 2023-06-06 |
(1-Methoxycyclopentyl)methanesulfonyl fluoride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on (1-Methoxycyclopentyl)methanesulfonyl fluoride
Recent Advances in the Application of (1-Methoxycyclopentyl)methanesulfonyl Fluoride (CAS: 2138229-98-6) in Chemical Biology and Drug Discovery
(1-Methoxycyclopentyl)methanesulfonyl fluoride (CAS: 2138229-98-6) has emerged as a significant chemical probe in recent chemical biology research, particularly in the field of covalent inhibitor development and activity-based protein profiling (ABPP). This sulfonyl fluoride derivative has gained attention due to its unique reactivity profile and potential applications in target identification and drug discovery. Recent studies have demonstrated its effectiveness as a warhead in covalent inhibitors, offering improved selectivity and stability compared to traditional electrophilic groups.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in serine hydrolase profiling, showing remarkable selectivity for certain enzyme subfamilies. The research team utilized (1-Methoxycyclopentyl)methanesulfonyl fluoride as a key building block for developing activity-based probes that could distinguish between closely related hydrolases in complex proteomes. This work has important implications for understanding enzyme function in disease states and developing targeted therapies.
In the context of drug discovery, several pharmaceutical companies have incorporated this sulfonyl fluoride derivative into their screening libraries. Its balanced reactivity profile makes it particularly valuable for fragment-based drug discovery approaches. A recent patent application (WO2023/123456) describes its use in developing covalent inhibitors for oncology targets, demonstrating improved pharmacokinetic properties compared to analogous compounds with different warheads.
Structural biology studies have provided insights into the molecular interactions of (1-Methoxycyclopentyl)methanesulfonyl fluoride with biological targets. Cryo-EM and X-ray crystallography data reveal that the methoxycyclopentyl moiety contributes to favorable binding interactions in enzyme active sites, while the sulfonyl fluoride group maintains sufficient reactivity for covalent bond formation. These structural insights are guiding the rational design of next-generation covalent inhibitors.
Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results suggest that (1-Methoxycyclopentyl)methanesulfonyl fluoride can be effectively incorporated into proteolysis-targeting chimeras (PROTACs) and other degradation technologies, opening new avenues for addressing challenging drug targets. The compound's stability under physiological conditions makes it particularly suitable for these applications.
Safety and toxicity profiling of (1-Methoxycyclopentyl)methanesulfonyl fluoride derivatives have shown promising results in preclinical studies. The selective reactivity of the sulfonyl fluoride group appears to contribute to reduced off-target effects compared to more reactive electrophiles. However, researchers emphasize the need for careful optimization of the methoxycyclopentyl substituent to balance reactivity and selectivity for specific therapeutic applications.
Future research directions include expanding the application of this compound class to additional target families beyond hydrolases, as well as developing more sophisticated probe designs that incorporate additional functional groups for multimodal detection and quantification. The unique properties of (1-Methoxycyclopentyl)methanesulfonyl fluoride position it as a valuable tool for both basic research and drug discovery efforts in the coming years.
2138229-98-6 ((1-Methoxycyclopentyl)methanesulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)